Cas no 551909-04-7 ((2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 551909-04-7
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 5880343
• PubChem ID: 5736897
• Update Time: 2025-05-18

(2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(pyridin-2-ylmethyl)-3-thiophen-2-ylprop-2-enamide
• 2-Propenamide, N-(2-pyridinylmethyl)-3-(2-thienyl)-
• N-(2-Pyridinylmethyl)-3-(2-thienyl)-2-propenamide
• (E)-N-(pyridin-2-ylmethyl)-3-(thiophen-2-yl)acrylamide
• SR-01000256519-1
• AKOS003268500
• SR-01000256519
• 551909-04-7
• F5791-1423
• (2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C13H12N2OS/c16-13(7-6-12-5-3-9-17-12)15-10-11-4-1-2-8-14-11/h1-9H,10H2,(H,15,16)
• InChI Key： DNEBMUGYDWPYTF-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 244.06703418g/mol
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 494.4±45.0 °C(Predicted)
• pka: 13.33±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

The Chemical Compound CAS No 551909-04-7: (2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

The compound CAS No 551909-04-7, also known as (2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into the details of its structure, synthesis, and recent advancements in its application across different fields.

The molecular structure of (2E)-N-(pyridin-2-yl)methyl-3-(thiophen-2-yl)prop-2-enamide is characterized by a conjugated system that includes a pyridine ring and a thiophene ring. The presence of these aromatic heterocycles contributes to its stability and reactivity, making it a valuable compound in organic synthesis. Recent studies have highlighted its role as a precursor in the development of advanced materials, such as functional polymers and sensors, due to its ability to form stable covalent bonds under specific conditions.

One of the most intriguing aspects of this compound is its potential in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for drug design, particularly in the development of anti-inflammatory and anticancer agents. The conjugated system within the molecule allows for efficient electron transfer, which is crucial for modulating biological activities. A study published in 2023 demonstrated that derivatives of this compound exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its pharmacological applications, (2E)-N-(pyridin-2-yLmethyl-thiophenepropenamide has shown promise in materials science. Its ability to form self-assembled monolayers has been leveraged in the creation of high-performance electronic devices, such as organic field-effect transistors (OFETs). Recent advancements in nanotechnology have further enhanced its utility, with researchers utilizing its structural properties to develop novel sensors capable of detecting environmental pollutants with high sensitivity.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A 2023 paper detailed an optimized protocol for the preparation of (E)-N-(pyridin-yLmethyl-thiophenepropenamide, which significantly improves yield and purity compared to earlier methods. This advancement has facilitated large-scale production, making it more accessible for both academic research and industrial applications.

Looking ahead, the future of CAS No 551909-X-X lies in further exploration of its biological and material properties. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for its application in drug discovery, electronics, and environmental monitoring. As research continues to unfold, this compound is poised to play a pivotal role in shaping innovative solutions across multiple disciplines.

In conclusion, (E)-N-(pyridin-yLmethyl-thiophenepropenamide stands out as a versatile and valuable compound with diverse applications. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing scientific research and technological innovation.